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Compound of Interest

Compound Name: Methyl 4,5-dichloropicolinate

CAS No.: 1256834-28-2

Cat. No.: B2727105

Get Quote

Executive Summary & Chemical Profile[2]
Methyl 4,5-dichloropicolinate (CAS: 1256834-28-2) is a halogenated pyridine derivative

commonly used as an intermediate in the synthesis of agrochemicals (synthetic auxins) and

pharmaceutical scaffolds.

Critical Disposal Directive: Due to the presence of two chlorine atoms on the pyridine ring, this

compound and all its waste streams must be classified as Halogenated Organic Waste. Under

no circumstances should this material enter non-halogenated solvent streams or municipal

water systems.

Chemical Identity & Hazard Data[2][3][4][5][6]
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Property Specification

Chemical Name Methyl 4,5-dichloro-2-pyridinecarboxylate

CAS Number 1256834-28-2 (Isomer specific)

Molecular Formula C₇H₅Cl₂NO₂

Physical State
Solid (typically off-white powder) or Viscous Oil

(if impure)

Primary Hazards Irritant (Skin/Eye/Respiratory), Aquatic Toxicity

Waste Code (RCRA)
D001 (Ignitable - if in solvent), Halogenated

Organic

Pre-Disposal Assessment: The "Stop & Think"
Protocol
Before moving material to waste containers, a Senior Scientist assesses the context of the

waste. Blindly dumping chemicals leads to safety incidents and inflated disposal costs.

A. Is the Waste "Reactive"?
While the methyl ester itself is relatively stable, it is often synthesized using thionyl chloride (

) or oxalyl chloride.

Scenario: If you are disposing of a crude reaction mixture, does it contain unreacted

chlorinating agents?

Action: If yes, the mixture must be quenched (typically with methanol or bicarbonate solution)

before entering the waste drum to prevent pressure buildup.

B. The Halogen Rule (Cost & Safety)
Disposal facilities incinerate halogenated waste at significantly higher temperatures (>1100°C)

to prevent the formation of dioxins and furans.
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The Mistake: Pouring 100 mL of this dichloropicolinate solution into a 20L drum of non-

halogenated acetone.

The Consequence: You have now converted 20L of cheap waste into 20L of expensive

halogenated waste.

The Protocol: Always segregate.

Disposal Workflow Visualization
The following diagram outlines the decision logic for disposing of Methyl 4,5-
dichloropicolinate in various states.
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Waste Identification:
Methyl 4,5-dichloropicolinate

Physical State?

Solid / Powder Liquid / Solution

Double Bag (Poly)
Label: Toxic/Irritant

Contains Unreacted
Thionyl Chloride/Acids?

Quench Procedure:
Slow addition of MeOH/Ice

Yes

Segregation:
HALOGENATED Stream

No

Carboy: High-Density
Polyethylene (HDPE)

Satellite Accumulation Area
(SAA) Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging halogenated pyridine waste streams.
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Detailed Step-by-Step Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Use this for expired shelf inventory, spill cleanup solids, or isolated product.

PPE Requirement: Nitrile gloves (double gloving recommended), safety glasses, and lab

coat. Use a particulate respirator (N95) if the powder is fine/dusty.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-

mouth plastic jar.

Why? Glass jars can break in the waste drum. Plastic is preferred for solids.

Secondary Containment: Place the primary bag/jar inside a second bag (Double Bagging).

Labeling: Attach a hazardous waste tag.

Constituents: "Methyl 4,5-dichloropicolinate".[1][2]

Hazard Checkboxes: [x] Toxic [x] Irritant.

Placement: Deposit into the "Solid Hazardous Waste" drum.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
Use this for reaction filtrates or HPLC waste containing the compound.

Compatibility Check: Ensure the liquid waste carboy is designated for Halogenated Solvents.

Warning: Never add this to an "Acid Waste" container if the solution contains organic

solvents, as this can create exothermic reactions.

Solvent Carrier: If you have a small amount of pure oil/residue, dissolve it in a minimal

amount of Dichloromethane (DCM) or Ethyl Acetate before disposal.

Why? Viscous oils can stick to the carboy neck and pose exposure risks to EHS

personnel.
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Transfer: Pour into the Halogenated Waste Carboy using a funnel to prevent splashing.

Log It: Immediately update the waste log sheet attached to the carboy.

Entry: "Halogenated Pyridine Esters" or specific chemical name.

Protocol C: Empty Container Management (The Triple
Rinse Rule)
RCRA regulations require containers to be "RCRA Empty" before throwing them in the trash.

Rinse 1: Add a small volume of compatible solvent (e.g., Acetone or DCM) to the empty

bottle. Cap and shake. Pour rinsate into Halogenated Liquid Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Deface: Cross out the label on the bottle. Write "EMPTY".

Disposal: Place the bottle in the glass recycling or trash (depending on local facility rules for

chemically contaminated glass).

Emergency Response: Spill Procedures
In the event of a spill outside the fume hood, immediate action determines safety.

Spill Detected Assess Volume
& Location

Minor (<100mL/g)
Inside Lab

Major (>100mL/g)
Or Public Area

Don PPE:
Gloves, Goggles, Lab Coat

Evacuate Area
Call EHS

Absorb/Cover:
Vermiculite or Pads

Collect into
Waste Bag

Wash Surface
(Soap/Water)

Click to download full resolution via product page

Figure 2: Workflow for managing spills of methyl 4,5-dichloropicolinate.

Spill Cleanup Kit Requirements:
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Absorbent: Vermiculite, clay, or polypropylene pads (universal or oil-only).

Neutralizer: Not required (compound is neutral), but soapy water is best for final surface

cleaning to remove the oily residue.

Decontamination: Since halogenated pyridines can be persistent, wipe the area twice with a

detergent solution after the bulk material is removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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